1-(Methylamino)-4-phenylcyclohexane-1-carboxylic acid
Overview
Description
1-(Methylamino)-4-phenylcyclohexane-1-carboxylic acid (also known as MPCC) is a synthetic compound that belongs to the class of cyclohexane carboxylic acids. It has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. MPCC is known to have a unique mechanism of action and a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Chemical Synthesis and Heterocycle Formation
1-(Methylamino)-4-phenylcyclohexane-1-carboxylic acid is involved in the synthesis of various heterocyclic compounds. For example, t-2-Benzoyl-t-5-phenylcyclohexane-r-1-carboxylic acid, a related compound, reacts with cis-2-aminocyclohexanemethanol to produce cis-isoindolo[2,1-a][3,1]benzoxazine and other diastereomeric isoindolo derivatives. These reactions highlight the utility of such compounds in generating complex molecular structures (Stájer et al., 2002).
Pharmaceutical Research Building Blocks
Compounds similar to 1-(Methylamino)-4-phenylcyclohexane-1-carboxylic acid are used as building blocks in pharmaceutical research. For instance, (1s,4s)-4-(Methylamino)-1′H-spiro[cyclohexane-1,3′-furo[3,4-c]pyridin]-1′-one, a derivative, is synthesized for potential use in drug development. This highlights the compound's role in creating novel pharmaceuticals (Bish et al., 2010).
Material Science Applications
The cyclohexane structure, similar to that in 1-(Methylamino)-4-phenylcyclohexane-1-carboxylic acid, is used in the synthesis of new polyamides with unique properties. These polyamides, synthesized from derivatives like 1,1-bis[4-(4-carboxyphenoxy)phenyl]-4-tert-butylcyclohexane, are known for their solubility in various solvents and high thermal stability, indicating potential applications in advanced material science (Liaw et al., 2000).
Organic Chemistry and Stereochemistry
1-(Methylamino)-4-phenylcyclohexane-1-carboxylic acid and its derivatives are used in stereochemistry studies. The synthesis and study of the stereostructure of various cyclohexane derivatives contribute to the understanding of molecular interactions and configurations, essential in organic chemistry (Bugno et al., 1997).
properties
IUPAC Name |
1-(methylamino)-4-phenylcyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-15-14(13(16)17)9-7-12(8-10-14)11-5-3-2-4-6-11/h2-6,12,15H,7-10H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKVMRBSCEJJLIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1(CCC(CC1)C2=CC=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Methylamino)-4-phenylcyclohexane-1-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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